Cas no 75428-82-9 (Butanedioic acid,2-bromo-, 1,4-dibutyl ester)

• Product Name: Butanedioic acid,2-bromo-, 1,4-dibutyl ester
• CAS No: 75428-82-9
• MF: C₁₂H₂₁BrO₄
• MW: 309.19674372673
• CID: 558900
• Update Time: 2024-03-05

Butanedioic acid,2-bromo-, 1,4-dibutyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-bromo-, 1,4-dibutyl ester
• Butanedioicacid, bromo-, dibutyl ester (9CI)
• Butanedioic acid, bromo-, dibutyl ester (9CI)

• Inchi： 1S/C12H21BrO4/c1-3-5-7-16-11(14)9-10(13)12(15)17-8-6-4-2/h10H,3-9H2,1-2H3
• InChI Key： NCHJNBRDMKLSTM-UHFFFAOYSA-N
• SMILES： C(OCCCC)(=O)C(Br)CC(OCCCC)=O

Computed Properties

• Exact Mass: 308.062
• Monoisotopic Mass: 308.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2